[(2S,3R,4R)-5-(7,8-Dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] hydrogen sulfate
[(2S,3R,4R)-5-(7,8-Dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] hydrogen sulfate
Brand Name:
Vulcanchem
CAS No.:
1107-62-6
VCID:
VC0087065
InChI:
InChI=1S/C17H20N4O9S/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-30-31(27,28)29/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H,27,28,29)/t11-,12+,14-/m1/s1
SMILES:
CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COS(=O)(=O)O)O)O)O
Molecular Formula:
C17H20N4O9S
Molecular Weight:
456.4 g/mol
[(2S,3R,4R)-5-(7,8-Dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] hydrogen sulfate
CAS No.: 1107-62-6
Main Products
VCID: VC0087065
Molecular Formula: C17H20N4O9S
Molecular Weight: 456.4 g/mol
CAS No. | 1107-62-6 |
---|---|
Product Name | [(2S,3R,4R)-5-(7,8-Dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] hydrogen sulfate |
Molecular Formula | C17H20N4O9S |
Molecular Weight | 456.4 g/mol |
IUPAC Name | [(2S,3R,4R)-5-(7,8-dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] hydrogen sulfate |
Standard InChI | InChI=1S/C17H20N4O9S/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-30-31(27,28)29/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H,27,28,29)/t11-,12+,14-/m1/s1 |
Standard InChIKey | RUUGCTAFWMEMDH-SCRDCRAPSA-N |
Isomeric SMILES | CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)C[C@H]([C@H]([C@H](COS(=O)(=O)O)O)O)O |
SMILES | CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COS(=O)(=O)O)O)O)O |
Canonical SMILES | CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COS(=O)(=O)O)O)O)O |
Synonyms | riboflavin 5/'-sulfate |
PubChem Compound | 150882 |
Last Modified | Nov 11 2021 |
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